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Cat. No.: S535103

Get Quote

The core information on methasulfocarb's stability is summarized in the table below.

Property Value / Status Notes / Source

Aqueous Hydrolysis
DT₅₀

Stable Data indicates that methasulfocarb is
stable in water at pH 7 and 20°C. [1]

Aqueous Photolysis
DT₅₀

Stable The substance is also stable against
breakdown by light at pH 7. [1]

Water Solubility 480 mg/L (at 20 °C, pH 7) Classified as moderately soluble. [1]

Octanol-Water
Partition Coeff. (Log
P)

1.68 Indicates low lipophilicity. [1]

Chemical Formula C₉H₁₁NO₄S₂ - [1]

IUPAC Name S-4-(mesyloxy)phenyl

methyl(thiocarbamate)

- [1]

Mode of Action Fungicide, Plant Growth Regulator

(Growth retarding activity)

Classified under FRAC code 42. [1]
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Experimental Protocol: Hydrolysis Studies

Since specific hydrolysis protocols for methasulfocarb are not available in the search results, the following

is a generalized methodology for conducting pesticide hydrolysis studies, which is standard in environmental

chemistry.

Prepare Buffer Solutions

Spike Methasulfocarb
into Buffers

Incubate in Controlled
Environment (e.g., 20°C, dark)

Sample at Time Intervals
(t=0, 1, 3, 7, 30 days...)

Analyze Samples
(e.g., HPLC, LC-MS)

Quantify Parent Compound
and Degradants

Calculate DT₅₀ and
Model Degradation Pathway
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Workflow for Hydrolysis Study

Solution Preparation

Buffer Preparation: Prepare a series of buffers to cover a range of pH values (e.g., pH 4, 7, and 9).
Use standard recipes to ensure accuracy and consistency.

Methasulfocarb Stock Solution: Prepare a concentrated stock solution of methasulfocarb in a
suitable volatile solvent like acetonitrile. Note: The purity of the starting material is critical for accurate

results; for research purposes, a high-purity standard (e.g., 99%) is recommended. [2]

Reaction Initiation & Incubation

Spiking: Spike a small volume of the methasulfocarb stock solution into the buffer solutions to

achieve a known initial concentration (e.g., 1-10 µg/mL). The solvent concentration should be kept
low (<1% v/v) to minimize cosolvent effects.

Incubation: Incubate the solutions in temperature-controlled water baths or incubators (e.g., at 20°C
± 0.5°C). Crucially, the vessels must be kept in the dark to prevent any potential photodegradation

from interfering with the hydrolysis results. [1]

Sampling & Analysis

Sampling: Withdraw samples from the reaction vessels at predetermined time intervals (e.g., 0, 1, 3,
7, 14, 30 days).

Analysis: Analyze the samples using a precise chromatographic method such as High-Performance
Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). This

will quantify the remaining methasulfocarb and help identify any degradation products.

Data Processing

Kinetic Modeling: Plot the concentration of methasulfocarb remaining over time. Fit the data to an

appropriate kinetic model (often first-order) to determine the hydrolysis half-life (DT₅₀).
Degradation Pathway: Based on the identified degradation products, propose a chemical pathway

for the hydrolysis of methasulfocarb.
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Frequently Asked Questions

Q1: Is methasulfocarb stable in water, and does its stability change with pH? Based on the Pesticide

Properties Database (PPDB), methasulfocarb is reported as stable in water at pH 7 and 20°C. [1] The

available data is for a neutral pH only. Its stability under acidic or alkaline conditions is not specified and

would require experimental determination using the protocol outlined above.

Q2: What is the primary mode of action of methasulfocarb? Methasulfocarb is a fungicide and plant

growth regulator with growth-retarding activity. Its specific biochemical mode of action is classified under

FRAC code 42, though the precise molecular target is not detailed in the available sources. [1]

Q3: Where can I source high-purity methasulfocarb for research purposes? Methasulfocarb is

available from chemical suppliers that specialize in bioactive compounds for research. For example, Selleck

Chemicals lists it in their catalog. [2] Always verify the certificate of analysis for purity upon purchase.

Key Troubleshooting Guidelines

Issue Possible Cause Suggested Solution

No observed
degradation

Conditions too mild;
compound is inherently

stable.

Confirm stability at neutral pH is expected. [1]
Extend study duration and investigate more

extreme pH and temperature conditions.

Unexpected
degradation in dark

Chemical hydrolysis or

microbial activity.

Ensure solutions are sterile (e.g., filter-sterilized

buffers) and vials are clean. Include sterile
controls.

Irreproducible
kinetics

Inconsistent temperature
or pH.

Use calibrated equipment for temperature control
and verify buffer pH before and after the

experiment.

Low recovery of
parent compound

Adsorption to container

walls.

Use appropriate container materials (e.g., glass

instead of plastic) and consider adding a control for
adsorption.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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